Cas no 2548985-87-9 (2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine)

• Product Name: 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine
• CAS No: 2548985-87-9
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 5310843
• PubChem ID: 154883432
• Update Time: 2025-06-08

2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl]oxy]-5-methoxypyrimidine
• F6761-3059
• AKOS040726829
• 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine
• 2548985-87-9

• Inchi： 1S/C16H23N5O2/c1-12-13(10-20(2)19-12)11-21-6-4-14(5-7-21)23-16-17-8-15(22-3)9-18-16/h8-10,14H,4-7,11H2,1-3H3
• InChI Key： PLERQJAPNWHLMM-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)OC)C1CCN(CC2=CN(C)N=C2C)CC1

Computed Properties

• Exact Mass: 317.18517499g/mol
• Monoisotopic Mass: 317.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.6±55.0 °C(Predicted)
• pka: 6.82±0.10(Predicted)

Additional information on 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine

Introduction to 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine (CAS No. 2548985-87-9)

2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine, with the CAS number 2548985-87-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine is composed of a pyrimidine core with a methoxy substituent at the 5-position and a complex substituent at the 2-position. The substituent at the 2-position includes a piperidine ring linked to a 1,3-dimethylpyrazole moiety through a methylene bridge. This intricate structure confers the compound with unique pharmacological properties, making it an attractive candidate for drug development.

The synthesis of 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine has been reported in several studies. One common approach involves the coupling of a piperidine derivative with a pyrimidine intermediate, followed by functional group modifications to achieve the desired structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in preclinical and clinical studies.

In terms of biological activities, 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate kinases and G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas. The compound's selectivity and potency make it a valuable tool for understanding disease mechanisms and developing new treatments.

Recent research has also explored the pharmacokinetic properties of 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as a therapeutic agent. These properties have been optimized through structural modifications and formulation strategies to enhance its bioavailability and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine in various indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further studies are needed to confirm these findings and to explore its full potential as a novel therapeutic agent.

In conclusion, 2-{[1-((1,3-dimethyl-1H-pyrazol-4-y)methyl)]piperidin-----------(-y)oxy)-(-y)methoxy)-pyrimidine (CAS No. 2548985--87-9)) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development as a therapeutic agent.